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Compound of Interest

Compound Name:
2-Chlorophenylalanine

hydrochloride

CAS No.: 120108-63-6

Cat. No.: B180764

Get Quote

Introduction
2-Chlorophenylalanine hydrochloride (also known as o-chlorophenylalanine) is a non-

proteinogenic amino acid derivative characterized by a chlorine atom substituted at the ortho

(2-) position of the phenyl ring. Unlike its para-substituted counterpart (PCPA), which is a

potent inhibitor of tryptophan hydroxylase, 2-chlorophenylalanine is primarily utilized as a

structural probe in medicinal chemistry and peptide engineering.

Its steric bulk at the ortho position introduces restricted rotation around the

bond, making it an invaluable tool for mapping the conformational requirements of receptor
binding pockets and enhancing the metabolic stability of peptide therapeutics against
proteolysis.

Stereochemical & Structural Identity
IUPAC Name: (2S)-2-amino-3-(2-chlorophenyl)propanoic acid hydrochloride
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Isomeric Forms: Available as L- (natural configuration analog), D-, and DL- (racemic) forms.

The L-isomer is most critical for peptidomimetic applications.

Critical Distinction:

2-Cl-Phe:Ortho-substitution; used for steric/conformational studies.

4-Cl-Phe (PCPA):Para-substitution; used primarily as a serotonin synthesis inhibitor.[1][2]

Physicochemical Properties
The following data represents the core physicochemical profile for the L-isomer hydrochloride

salt, the most common grade in drug development.

Property Value / Description

CAS Number (HCl Salt) 120108-63-6 (L-isomer)

CAS Number (Free Base) 103616-89-3 (L-isomer)

Molecular Formula

Molecular Weight 236.10 g/mol (Salt); 199.63 g/mol (Free Base)

Appearance White to off-white crystalline powder

Melting Point 233–235 °C (decomposition)

Solubility
Soluble in water, methanol; slightly soluble in

ethanol; insoluble in ether.

pKa Values -COOH: ~2.20

Optical Rotation (c=1, 1N HCl)

Hygroscopicity
Moderate; storage in desiccated conditions

recommended.

Synthesis & Manufacturing
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While enzymatic resolution is used for large-scale production, the Acetamidomalonate

Synthesis remains the gold standard for laboratory-scale preparation due to its reliability and

access to both enantiomers via resolution.

Reaction Workflow (Acetamidomalonate Route)
This pathway utilizes 2-chlorobenzyl chloride as the starting material.

Alkylation: Diethyl acetamidomalonate is alkylated with 2-chlorobenzyl chloride in the

presence of a base (sodium ethoxide) to form the diester intermediate.

Hydrolysis: The diester is hydrolyzed using concentrated hydrochloric acid.

Decarboxylation: Thermal decarboxylation yields the racemic amino acid hydrochloride.

Resolution (Optional): Enzymatic resolution (e.g., using Acylase I) separates L- and D-

isomers.

2-Chlorobenzyl Chloride

Intermediate:
Diethyl 2-acetamido-2-(2-chlorobenzyl)malonate

Alkylation

Diethyl Acetamidomalonate
+ NaOEt

DL-2-Chlorophenylalanine HCl
HCl / Reflux

Hydrolysis & Decarboxylation
(Conc. HCl, Reflux)

Enzymatic Resolution
(Acylase I) L-2-Chlorophenylalanine

Selective Hydrolysis

Click to download full resolution via product page

Figure 1: Synthetic pathway from 2-chlorobenzyl chloride to L-2-Chlorophenylalanine.

Detailed Protocol: Alkylation Step
Reagents: Sodium metal (1.0 eq), Ethanol (anhydrous), Diethyl acetamidomalonate (1.0 eq),

2-Chlorobenzyl chloride (1.0 eq).

Procedure:
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Dissolve sodium metal in anhydrous ethanol to generate sodium ethoxide.

Add diethyl acetamidomalonate and stir at room temperature for 30 min.

Add 2-chlorobenzyl chloride dropwise.

Reflux for 4–6 hours until starting material is consumed (monitor via TLC).

Concentrate in vacuo and precipitate with water to obtain the intermediate.

Analytical Characterization
Verifying the identity of 2-chlorophenylalanine requires distinguishing it from the 3- and 4-chloro

isomers. NMR spectroscopy is the most definitive method.

Nuclear Magnetic Resonance (NMR) Profile
The ortho-chlorine substituent creates a distinct splitting pattern and chemical shift in the

aromatic region compared to unsubstituted phenylalanine.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180764?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nucleus Signal (ppm) Multiplicity Assignment Notes

H NMR 7.45 – 7.15 Multiplet (4H) Ar-H

Ortho-Cl

deshields H3;

complex coupling

due to

asymmetry.

4.05 Triplet / dd -CH

Deshielded by

ammonium

group.

3.35, 3.10 dd (2H) -CH

Diastereotopic

protons due to

chiral center.

C NMR 170.5 Singlet COOH Carbonyl carbon.

134.2 Singlet Ar-C-Cl

Ipso-carbon

bearing chlorine

(distinctive).

132.0 – 127.0 Signals Ar-C

Remaining

aromatic

carbons.

53.8 Singlet -C Alpha carbon.

34.5 Singlet -C Benzylic carbon.

Mass Spectrometry (MS)
Ionization: ESI (+)

Molecular Ion

: m/z 200.05 (for

Cl isotope) and 202.05 (for
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Cl isotope).

Isotopic Pattern: Distinct 3:1 ratio of M : M+2 peaks, characteristic of a mono-chlorinated

compound.

Applications in Drug Development
2-Chlorophenylalanine is a "designer amino acid" used to modify the physicochemical and

biological properties of peptide drugs.

Conformational Constraint (The Ortho Effect)
The chlorine atom at the 2-position creates significant steric clash with the peptide backbone.

This restricts the rotation of the side chain (

and

torsion angles), forcing the peptide into specific conformations (often favoring

-turns or helices).

Utility: Used to map the bioactive conformation of peptide ligands bound to GPCRs.

Metabolic Stability
Incorporating 2-Cl-Phe into a peptide sequence can block enzymatic degradation.

Mechanism: The steric bulk prevents proteases (like chymotrypsin) from accessing the

scissile bond.

Oxidation Resistance: The electron-withdrawing chlorine deactivates the phenyl ring, making

it resistant to metabolic oxidation (e.g., by P450 enzymes) compared to native phenylalanine

or tyrosine.
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Figure 2: Functional applications of 2-Chlorophenylalanine in medicinal chemistry.

Safety & Handling
Hazard Classification: Irritant (Skin, Eye, Respiratory).

H-Codes: H315 (Skin Irrit. 2), H319 (Eye Irrit. 2), H335 (STOT SE 3).

P-Codes: P261, P280, P305+P351+P338.

Storage Protocol:

Store at room temperature (15–25°C) in a tightly sealed container.

Protect from humidity (hygroscopic salt).

Stable under normal laboratory conditions; avoid strong oxidizing agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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